Cas no 2172464-14-9 (tert-butyl 7-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate)

• Product Name: tert-butyl 7-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate
• CAS No: 2172464-14-9
• MF: C₁₇H₃₁NO₂
• MW: 281.433545351028
• CID: 6062721
• PubChem ID: 165527929
• Update Time: 2025-05-19

tert-butyl 7-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate
• EN300-1455652
• 2172464-14-9
• tert-butyl 7-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate

• Inchi： 1S/C17H31NO2/c1-12(2)13-7-6-8-17(9-13)11-18-10-14(17)15(19)20-16(3,4)5/h12-14,18H,6-11H2,1-5H3
• InChI Key： DBIGUHAQHQAXIW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC21CCCC(C(C)C)C2)=O

Computed Properties

• Exact Mass: 281.235479232g/mol
• Monoisotopic Mass: 281.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 7-(propan-2-yl)-2-azaspiro4.5decane-4-carboxylate

Comprehensive Guide to tert-butyl 7-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172464-14-9)

tert-butyl 7-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172464-14-9) is a specialized organic compound with a unique spirocyclic structure. This compound belongs to the class of spirocyclic amines and is widely utilized in pharmaceutical research, agrochemical development, and material science. Its molecular formula and structural complexity make it a valuable intermediate in synthetic chemistry, particularly in the design of bioactive molecules.

The tert-butyl ester group in this compound enhances its stability and solubility, making it suitable for various chemical reactions. Researchers often employ 2172464-14-9 as a building block for constructing more complex molecules, especially in drug discovery. The 2-azaspiro[4.5]decane core provides a rigid framework that can influence the pharmacokinetic properties of derived compounds, such as bioavailability and metabolic stability.

One of the key advantages of tert-butyl 7-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate is its versatility in synthetic applications. It can undergo a range of transformations, including hydrolysis, reduction, and coupling reactions, to yield derivatives with tailored properties. This flexibility has made it a popular choice in medicinal chemistry, where researchers seek to optimize drug candidates for improved efficacy and safety.

In recent years, the demand for spirocyclic compounds like 2172464-14-9 has surged due to their potential in addressing challenging therapeutic targets. For instance, spirocyclic scaffolds are increasingly explored in the development of CNS-targeting drugs, anti-inflammatory agents, and antimicrobials. The unique three-dimensional structure of 2-azaspiro[4.5]decane derivatives often leads to enhanced selectivity and reduced off-target effects, which are critical in modern drug design.

From a commercial perspective, tert-butyl 7-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology industries. Its pricing and availability may vary depending on purity, scale, and regional demand. Researchers looking for high-purity CAS 2172464-14-9 should verify supplier credentials and request analytical data, such as NMR and HPLC reports, to ensure quality.

The synthesis of 2172464-14-9 typically involves multi-step organic reactions, starting from readily available precursors. Key steps may include cyclization, esterification, and functional group interconversions. Advanced techniques like asymmetric catalysis and flow chemistry are sometimes employed to improve yield and enantioselectivity, reflecting the growing sophistication of synthetic methodologies in this field.

Environmental and safety considerations for handling tert-butyl 7-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate are important for laboratory personnel. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation should be used when working with this compound. Storage recommendations typically include keeping the material in a cool, dry place, away from strong oxidizers and moisture.

Looking ahead, the applications of CAS 2172464-14-9 are expected to expand as researchers uncover new uses for spirocyclic frameworks. Areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors represent promising directions where this compound could play a role. The continued interest in 3D-rich scaffolds for drug discovery ensures that 2-azaspiro[4.5]decane derivatives will remain valuable tools in medicinal chemistry.

For those seeking more information about tert-butyl 7-(propan-2-yl)-2-azaspiro[4.5]decane-4-carboxylate, numerous scientific publications and patent documents describe its synthesis and applications. Consulting these resources can provide deeper insights into the compound's potential and guide its effective utilization in research projects. As with any specialized chemical, collaboration with experienced synthetic chemists is recommended when incorporating 2172464-14-9 into novel molecular designs.